N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(3-methoxyphenyl)urea

• IUPAC Name: 1-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C12H14N4O2S/c1-3-10-15-16-12(19-10)14-11(17)13-8-5-4-6-9(7-8)18-2/h4-7H,3H2,1-2H3,(H2,13,14,16,17)
• InChI Key: YVHHTGXKJZRBDG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C12H14N4O2S
• Molecular Weight: 278.33 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(3-methoxyphenyl)urea is a chemical compound belonging to the class of thiadiazole ureas. These compounds are known for their biological activities and are often explored for their fungicidal and plant growth regulatory properties.

Synthesis Analysis

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N'-(3-methoxyphenyl)urea derivatives typically involves the reaction of acylazides with 2-amino-5-ethyl-1,3,4-thiadiazole. The structures of these compounds are confirmed using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and elementary analysis. For example, Song Xin-jian, Gong Xian-sheng, and W. Sheng (2006) synthesized derivatives by reacting acylazides with 2-amino-5-[1-(o-chlorophenoxy)ethyl]-1,3,4-thiadiazole and confirmed their structures through IR, 1H NMR, and elementary analysis (Song Xin-jian, Gong Xian-sheng, & W. Sheng, 2006).

Molecular Structure Analysis

The molecular structure of these compounds has been characterized using various techniques. For instance, Xin-jian Song, Xiao-Hong Tan, and Yan‐Gang Wang (2008) characterized the structure of N-(2,6-difluorobenzoyl)-N'-[5-(pyrid-4-yl)-1,3,4-thiadiazol-2-yl]urea through X-ray crystallography, NMR, mass spectrometry (MS), and IR techniques. The study reported that the urea scaffold in the molecule is essentially planar due to intramolecular N–H···O hydrogen bonds, contributing to its stable structure (Xin-jian Song, Xiao-Hong Tan, & Yan‐Gang Wang, 2008).